Cas no 28712-61-0 (6,7-dihydro-3-methyl-5H-Cyclopenta[b]pyridine)

6,7-Dihydro-3-methyl-5H-Cyclopenta[b]pyridine is a heterocyclic compound featuring a fused cyclopentane and pyridine ring system. Its structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the methyl group at the 3-position enhances its utility in selective functionalization reactions. This compound is particularly useful in the development of bioactive molecules due to its rigid, bicyclic framework, which can influence binding affinity and metabolic stability. Its synthetic versatility allows for further derivatization, enabling applications in medicinal chemistry and material science. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

6,7-dihydro-3-methyl-5H-Cyclopenta[b]pyridine structure

28712-61-0 structure

Product Name:6,7-dihydro-3-methyl-5H-Cyclopenta[b]pyridine

CAS No:28712-61-0

MF:C₉H₁₁N

MW:133.190342187881

CID:264470

PubChem ID:120027

Update Time:2025-05-27

6,7-dihydro-3-methyl-5H-Cyclopenta[b]pyridine Chemical and Physical Properties

Names and Identifiers

- 6,7-dihydro-3-methyl-5H-Cyclopenta[b]pyridine
- 3-methyl-6,7-dihydro-5H-cyclopenta[b]pyridine
- 5H-Cyclopenta[b]pyridine,6,7-dihydro-3-methyl-
- 6,7-Dihydro-3-methyl-5H-1-pyrindine
- 28712-61-0
- NS00028527
- SCHEMBL11961587
- DTXSID20182872
- 3-methyl-6, 7-dihydro-5H-cyclopenta[b]pyridine
- EINECS 249-182-5
- 5H-CYCLOPENTA[B]PYRIDINE, 6,7-DIHYDRO-3-METHYL-
- DB-339443
- HTSNODFENVAWHZ-UHFFFAOYSA-N
- Inchi： 1S/C9H11N/c1-7-5-8-3-2-4-9(8)10-6-7/h5-6H,2-4H2,1H3
- InChI Key： HTSNODFENVAWHZ-UHFFFAOYSA-N
- SMILES： N1C=C(C)C=C2C=1CCC2

Computed Properties

Exact Mass: 133.08923
Monoisotopic Mass: 133.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.04
Boiling Point: 218.7°Cat760mmHg
Flash Point: 75.6°C
Refractive Index: 1.559
PSA: 12.89

6,7-dihydro-3-methyl-5H-Cyclopenta[b]pyridine Pricemore >>

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